Cas no 2171481-84-6 (1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide
• CAS No: 2171481-84-6
• MF: C₈H₁₁N₅O₂
• MW: 209.205240488052
• CID: 5841098
• PubChem ID: 165950747
• Update Time: 2025-06-10

1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide
• EN300-1281909
• 2171481-84-6

• Inchi： 1S/C8H11N5O2/c9-4-3-11-12-6(4)8(15)13-2-1-5(13)7(10)14/h3,5H,1-2,9H2,(H2,10,14)(H,11,12)
• InChI Key： GUJCCPFYPYJAGD-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1)N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 209.09127461g/mol
• Monoisotopic Mass: 209.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 118Ų

Additional information on 1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide

Comprehensive Analysis of 1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide (CAS No. 2171481-84-6)

The compound 1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide (CAS No. 2171481-84-6) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule combines a pyrazole ring with an azetidine scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule drugs has surged, driven by advancements in computational chemistry and high-throughput screening. The CAS No. 2171481-84-6 compound fits into this paradigm, as its molecular framework allows for versatile modifications to enhance bioavailability and binding affinity. Its 4-amino-1H-pyrazole moiety is particularly noteworthy, as similar structures have shown efficacy in treating inflammatory and metabolic disorders—a hot topic in 2024 due to the global rise in chronic diseases.

From a synthetic chemistry perspective, the azetidine-2-carboxamide component introduces conformational rigidity, which is crucial for improving drug selectivity and reducing off-target effects. This aligns with the pharmaceutical industry's focus on next-generation therapeutics with fewer side effects. Laboratories specializing in medicinal chemistry often explore derivatives of this compound to optimize ADME properties (Absorption, Distribution, Metabolism, and Excretion), a frequent search query among researchers.

The compound's potential applications extend to cancer research, where its ability to interfere with cell signaling pathways is under investigation. Given the increasing public interest in personalized oncology, this aspect of CAS No. 2171481-84-6 has been widely discussed in scientific forums. Additionally, its hydrogen-bonding capacity makes it a valuable scaffold for designing proteolysis-targeting chimeras (PROTACs), a revolutionary technology in drug development.

Quality control and analytical testing of 1-(4-amino-1H-pyrazole-3-carbonyl)azetidine-2-carboxamide require advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure the compound's purity and stability, addressing another common concern among buyers and researchers. The compound's storage conditions and solubility profile are also frequently searched topics, as they directly impact experimental reproducibility.

In conclusion, CAS No. 2171481-84-6 represents a compelling case study in modern drug discovery. Its hybrid structure bridges the gap between heterocyclic chemistry and biopharmaceutical innovation, making it relevant to both academic and industrial research. As the scientific community continues to explore its mechanisms and derivatives, this compound is poised to remain a focal point in discussions about cutting-edge therapeutics and molecular design strategies.